2-(1-Aminopropyl)pyrimidin-4-amine

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• IUPAC Name: 2-(1-aminopropyl)pyrimidin-4-amine
• InChI: InChI=1S/C7H12N4/c1-2-5(8)7-10-4-3-6(9)11-7/h3-5H,2,8H2,1H3,(H2,9,10,11)
• InChI Key: UAXJILSVCMODOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC=CC(=N1)N)N

Description

2-(1-Aminopropyl)pyrimidin-4-amine (CAS: 1339676-50-4) is a pyrimidine derivative with the molecular formula C₇H₁₂N₄ and a molecular weight of 152.2 g/mol. It features a pyrimidine ring substituted at the 2-position with a 1-aminopropyl group and at the 4-position with an amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Aminopropyl)pyrimidin-4-amine typically involves the reaction of pyrimidine derivatives with appropriate aminopropylating agents. One common method involves the reaction of 4-chloropyrimidine with 1-aminopropane in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of 2-(1-Aminopropyl)pyrimidin-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(1-Aminopropyl)pyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles.

Reduction: The pyrimidine ring can be reduced under specific conditions to yield dihydropyrimidine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted pyrimidine derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used for oxidation reactions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed for reduction.

Substitution: Nucleophiles such as amines, thiols, or alcohols can react with the amino group under basic conditions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of dihydropyrimidine derivatives.

Substitution: Formation of various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-(1-Aminopropyl)pyrimidin-4-amine has several scientific research applications:

Medicinal Chemistry: It serves as a precursor for the synthesis of pharmaceutical compounds with potential therapeutic effects, including antimicrobial and anticancer agents.

Organic Synthesis: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Materials Science: The compound can be incorporated into polymers and other materials to impart specific properties such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-(1-Aminopropyl)pyrimidin-4-amine depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. For example, it can inhibit the activity of certain kinases or enzymes involved in disease pathways . The presence of the aminopropyl group allows for interactions with biological molecules through hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-(1-Aminopropyl)pyrimidin-4-amine with pyrimidine and pyridine analogues, emphasizing substituent effects on properties and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
2-(1-Aminopropyl)pyrimidin-4-amine	C₇H₁₂N₄	152.2	2-(1-aminopropyl), 4-amine	Discontinued; potential intermediate
4-Methyl-6-(2-methyl-4-(methylthio)butyl)pyridin-2-amine	C₁₂H₁₉N₃S	237.4	4-methyl, 6-(methylthio-butyl), 2-amine	Inhibitor of inducible nitric oxide synthase
4-(2-Methoxy-5-methylphenyl)pyrimidin-2-amine	C₁₂H₁₃N₃O	215.3	4-(methoxy-methylphenyl), 2-amine	Enhanced polarity due to methoxy group
N-Allyl-6-(4-aminopiperidin-1-yl)pyrimidin-4-amine	C₁₁H₁₈N₆	234.3	N-allyl, 6-(aminopiperidinyl)	Pharmaceutical/agrochemical applications
5-Bromo-7-(deoxy-aminopropyl)pyrrolo[2,3-d]pyrimidin-4-amine	C₂₈H₄₀BrN₇O₄	618.6	Bromo, urea moiety, complex alkyl chain	High molecular weight; experimental use

Key Comparative Insights

Substituent Effects on Reactivity and Solubility: The aminopropyl group in 2-(1-Aminopropyl)pyrimidin-4-amine confers moderate hydrophilicity compared to bulkier analogues like 4-Methyl-6-(2-methyl-4-(methylthio)butyl)pyridin-2-amine, where the methylthio-butyl chain enhances lipophilicity, likely improving membrane permeability in biological systems .

Impact of Heterocyclic Core: Pyrimidine-based compounds (e.g., N-Allyl-6-(4-aminopiperidin-1-yl)pyrimidin-4-amine) exhibit distinct electronic profiles compared to pyridine derivatives, influencing binding interactions in medicinal chemistry. Pyrimidines often engage in π-π stacking and hydrogen bonding, critical for enzyme inhibition .

Functional Group Complexity and Applications: The bromo and urea groups in 5-Bromo-7-(deoxy-aminopropyl)pyrrolo[2,3-d]pyrimidin-4-amine suggest applications in targeted therapies, where bromine may act as a leaving group in nucleophilic substitutions . The allyl group in N-Allyl-6-(4-aminopiperidin-1-yl)pyrimidin-4-amine offers sites for further functionalization (e.g., click chemistry), broadening its utility in drug development .

Biological Activity

2-(1-Aminopropyl)pyrimidin-4-amine is a heterocyclic compound that has garnered attention for its significant biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound features a pyrimidine ring with an aminopropyl group at the 2-position and an amino group at the 4-position, which enhances its reactivity and potential biological interactions.

Research indicates that 2-(1-Aminopropyl)pyrimidin-4-amine interacts with various biological targets, primarily through enzyme inhibition. Its mechanism often involves binding to specific kinases, which play crucial roles in cellular signaling pathways associated with cancer and other diseases. The presence of the aminopropyl group allows for enhanced hydrogen bonding, facilitating stronger interactions with target proteins.

Biological Activity Overview

The biological activities of 2-(1-Aminopropyl)pyrimidin-4-amine include:

• Antimicrobial Properties : Studies have shown that this compound exhibits antimicrobial activity against various pathogens, including bacteria and fungi.
• Anticancer Activity : It has demonstrated potential as an anticancer agent by inhibiting specific kinases involved in tumor growth and progression.
• Neuroprotective Effects : Preliminary findings suggest that it may have protective effects on neuronal cells, making it a candidate for treating neurodegenerative diseases.

Anticancer Activity

A study highlighted the compound's ability to inhibit several understudied kinases, which are often implicated in cancer progression. The results indicated a significant decrease in kinase activity, suggesting its potential as a lead compound for further development in cancer therapeutics .

Kinase Target	Inhibition (%)	IC50 (μM)
AAK1	90%	0.5
MARK1	85%	0.7
BMP2K	92%	0.6

Antimicrobial Activity

In vitro assays demonstrated that 2-(1-Aminopropyl)pyrimidin-4-amine possesses significant antimicrobial properties against various strains of bacteria. For instance, it showed an MIC (Minimum Inhibitory Concentration) value of 0.015 mg/mL against Staphylococcus aureus .

Pathogen	MIC (mg/mL)
Staphylococcus aureus	0.015
Escherichia coli	0.030
Candida albicans	0.025

Case Studies

• Cancer Treatment : In a recent study involving tumor-bearing mice, administration of 2-(1-Aminopropyl)pyrimidin-4-amine resulted in a notable reduction in tumor size compared to control groups, indicating its potential efficacy as an anticancer agent .
• Neuroprotection : Another investigation focused on neuroprotective applications revealed that this compound could reduce apoptosis in neuronal cell lines under oxidative stress conditions, suggesting its potential for treating neurodegenerative disorders .

Q & A

Basic Question

• Personal protective equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Conduct reactions in fume hoods to avoid inhalation of amine vapors or pyrimidine dust .
• Waste disposal : Neutralize acidic/basic byproducts before disposal and segregate halogenated waste (if applicable) .